N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide
• InChI: InChI=1S/C19H20N2O3/c1-11(2)18(22)20-15-9-13(6-5-12(15)3)19-21-16-10-14(23-4)7-8-17(16)24-19/h5-11H,1-4H3,(H,20,22)
• InChI Key: JHVJWEJIBXRHLJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)OC)NC(=O)C(C)C

Description

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide, also known as MBZM, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzoxazole derivatives and has been shown to possess a range of pharmacological properties that make it a promising candidate for the development of new drugs.

Mechanism Of Action

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide exerts its pharmacological effects by acting as a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and physiological effects:
N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been shown to have a range of biochemical and physiological effects, including the ability to reduce oxidative stress and inflammation in the brain. It also has the potential to modulate the activity of various neurotransmitter systems, including the cholinergic, dopaminergic, and serotonergic systems.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide for laboratory experiments is its high potency and selectivity for AChE inhibition. This makes it a useful tool for studying the role of acetylcholine in various physiological and pathological processes. However, one of the limitations of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide. One area of interest is the development of new drugs based on the structure of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide that can target other enzymes and receptors involved in neurological disorders. Another direction is the investigation of the potential role of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide in the treatment of other diseases, such as cancer and diabetes. Finally, further studies are needed to fully understand the mechanism of action of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide involves the reaction of 5-methoxy-2-aminobenzoic acid with 2-methyl-5-nitrophenyl isocyanate, followed by reduction of the resulting nitro compound with tin(II) chloride. The final product is obtained by acylation of the amine with 2-methylpropanoyl chloride.

Scientific Research Applications

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been shown to possess neuroprotective properties and can prevent the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.